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Compound of Interest

Compound Name: Isonicotinic Acid

Cat. No.: B3419969

Abstract: This technical guide provides an in-depth overview of the core properties of
isonicotinic acid (also known as pyridine-4-carboxylic acid), a key organic compound in
pharmaceutical and chemical research. It is an isomer of nicotinic acid (vitamin B3) and
picolinic acid, distinguished by the position of the carboxylic acid group on the pyridine ring.[1]
[2][3][4] Isonicotinic acid serves as a critical precursor in the synthesis of numerous
therapeutic agents, most notably the first-line anti-tuberculosis drug, isoniazid.[1][5][6] This
document consolidates essential data on its chemical and physical properties, solubility, and
spectral characteristics. Furthermore, it details common experimental protocols for its
synthesis, purification, and analysis, and discusses its significant biological activities and
applications in drug development. Safety and handling information is also provided to ensure
its proper use in a laboratory setting.

Chemical and Physical Properties

Isonicotinic acid is a white to off-white crystalline solid at room temperature.[2][3][7] It is an
amphoteric compound, capable of reacting with both acids and bases.[2][8] The compound is
stable under normal temperatures and pressures.[9]
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Property Value Source(s)

IUPAC Name Pyridine-4-carboxylic acid [3][10]
4-Pyridinecarboxylic acid, y-

Synonyms T ) [L][7111]
picolinic acid

CAS Number 55-22-1 [3][11]

Molecular Formula CeHsNO2 [11031[11]

Molecular Weight 123.11 g/mol [L][2][3][10]

Melting Point =300 °C (sublimes) [21[31[8]

Boiling Point 260 °C at 15 mmHg [8]

Density ~1.47 g/lcm3 [8]

pKa 4.96 (at 25 °C) [8][11]
White to light yellow crystalline

Appearance [21[71[8]
powder

Solubility

Isonicotinic acid is sparingly soluble in cold water but its solubility increases significantly in

hot water.[2][11] It is generally insoluble in nonpolar organic solvents like benzene and ether.[2]

[11]
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Solvent Solubility Temperature (°C) Source(s)
Water (cold) 0.52 g/100 mL 20 [11]
Water 5.2 ¢g/lL 20 [8]
Water 6 g/L 20 [7]
Hot Water Soluble - [2][8]
Ethanol Soluble (in hot) - [2][8]
Methanol Soluble - [12]
1-Propanol Soluble - [12]
2-Propanol Soluble - [12]
Benzene Practically insoluble - [11]
Ether Practically insoluble - [2][11]

Spectral Data

Detailed spectral data (*H-NMR, 13C-NMR, IR) should be obtained from dedicated spectral
databases or through direct experimental analysis. For analytical purposes, UV
spectrophotometry is commonly employed.

. Notable Peaks /
Technique Source(s)
Wavelengths

UV-Vis (in HPLC) 200 nm [13]

UV-Vis (in HPLC) 261 nm [14]

Applications in Research and Drug Development

Isonicotinic acid is a versatile building block in medicinal chemistry and materials science.

e Pharmaceutical Intermediate: Its most prominent role is as a starting material for
synthesizing antitubercular drugs like isoniazid, iproniazid, ethionamide, and protionamide.[1]
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[5][9] Derivatives have also been investigated for anti-inflammatory, antimicrobial, and
antimalarial activities.[2][5][15]

o Organocatalysis: It can be used as an organocatalyst in multi-component condensation
reactions to synthesize complex heterocyclic compounds.[1][2][8]

o Coordination Chemistry: As an organic ligand, it reacts with metal ions (e.g., copper(l)
halides) to form coordination polymers and metal-organic frameworks (MOFs).[1][2][3][8]

Biological Activity and Signaling Pathways

While isonicotinic acid itself is considered the inactive isomer of nicotinic acid, its derivatives
are highly bioactive.[2] The most critical biological application stems from its derivative,
isoniazid, a cornerstone drug for treating tuberculosis.

Mechanism of Action of Isoniazid: Isoniazid is a prodrug that requires activation within the
mycobacterium. The mycobacterial enzyme catalase-peroxidase (KatG) activates isoniazid,
which then covalently binds to and inhibits InhA, an enoyl-acyl carrier protein reductase. This
action blocks the synthesis of mycolic acids, which are essential, long-chain fatty acids that
form the protective outer layer of the mycobacterial cell wall. The disruption of the cell wall
leads to bacterial cell death.[5][16]
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Caption: Mechanism of action for the isonicotinic acid derivative, Isoniazid.

Experimental Protocols
Synthesis

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Biological_Activities_of_2_3_6_Trimethoxyisonicotinaldehyde_and_Isonicotinic_Acid_for_Drug_Discovery.pdf
https://sincerechemical.com/product/isonicotinic-acid-cas55-22-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Biological_Activities_of_2_3_6_Trimethoxyisonicotinaldehyde_and_Isonicotinic_Acid_for_Drug_Discovery.pdf
https://www.mdpi.com/1420-3049/26/5/1272
https://chempanda.com/blog/isonicotinic-acid-structure-synthesis-applications-biochemical-significance
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1462924_EN.htm
https://chempanda.com/blog/isonicotinic-acid-structure-synthesis-applications-biochemical-significance
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://en.wikipedia.org/wiki/Isonicotinic_acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB1462924_EN.htm
https://www.benchchem.com/product/b3419969?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Biological_Activities_of_2_3_6_Trimethoxyisonicotinaldehyde_and_Isonicotinic_Acid_for_Drug_Discovery.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272317/
https://www.benchchem.com/product/b3419969?utm_src=pdf-body-img
https://www.benchchem.com/product/b3419969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Method 1: Oxidation of 4-Methylpyridine (y-Picoline) A common industrial method involves the
continuous oxidation of 4-methylpyridine using a catalyst, such as vanadium pentoxide.[8][17]
Another approach is the oxidation using permanganate or nitric acid.[3][11]

o Protocol Outline: 4-methylpyridine is used as the raw material. It undergoes continuous
oxidation in the presence of a vanadium pentoxide catalyst. The resulting isonicotinic acid
is then purified. This method can achieve yields of 70-75%.[8][17]

Method 2: Ammoxidation of 4-Picoline On a commercial scale, isonicotinic acid is produced
by the ammoxidation of 4-picoline, which is then followed by the hydrolysis of the resulting
nitrile.[3]

e Reaction Steps:
o NCsH4CHs + 1.5 O2 + NH3z - NCsH4C=N + 3 H20

o NCsHaC=N + 2 H20 - NCsH4aCO2H + NH3([3]

Purification

Method 1: Recrystallization Isonicotinic acid can be purified by repeated recrystallization from
hot water.[8]

» Protocol Outline: Dissolve the crude isonicotinic acid in a minimum amount of boiling water.
Allow the solution to cool slowly to room temperature, then place it in an ice bath to
maximize crystal formation. Collect the crystals by filtration, wash with a small amount of cold
water, and dry under vacuum at 110 °C.[8]

Method 2: Sublimation For higher purity, isonicotinic acid can be sublimed under reduced
pressure.

e Protocol Outline: Heat the crude isonicotinic acid to 260 °C under a vacuum of 15 mmHg.
[8][11] The purified compound will deposit on a cold surface.

Analysis

High-Performance Liquid Chromatography (HPLC) is a precise method for the determination of
isonicotinic acid and its derivatives.
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Method 1: Mixed-Mode Chromatography

e Column: Primesep 100 mixed-mode stationary phase column.[13]

o Mobile Phase: Isocratic mixture of water, acetonitrile (MeCN), and sulfuric acid.[13]
e Detection: UV at 200 nm.[13]

Method 2: Reversed-Phase Chromatography

« Column: SHIM-PACK VP-ODS C18.[14]

» Mobile Phase: Methanol-water (40:60) containing 0.2% Docusate Sodium.[14]

e Flow Rate: 0.8 mL/min.[14]

e Detection: UV at 261 nm.[14]
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Caption: A generalized experimental workflow for the HPLC analysis of Isonicotinic Acid.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b3419969?utm_src=pdf-body-img
https://www.benchchem.com/product/b3419969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Isonicotinic acid is considered a hazardous substance and requires careful handling.
o Hazards: Causes serious eye irritation.[18] May cause skin and respiratory irritation.[19][20]

e Personal Protective Equipment (PPE): Wear safety glasses with side-shields, protective
gloves, and a lab coat.[18] Use in a well-ventilated area or under a fume hood to avoid dust
formation and inhalation.

e First Aid:

[¢]

Eyes: Immediately rinse with plenty of water for at least 15 minutes, holding eyelids apart.
Seek medical attention.[21][18]

[e]

Skin: Wash off with soap and plenty of water.[18]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[18][19]

o

o

Ingestion: Rinse mouth with water. Call a physician if you feel unwell.[21][18]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[9][22]

Conclusion

Isonicotinic acid is a compound of fundamental importance to researchers in medicinal
chemistry and materials science. Its well-characterized physical and chemical properties,
coupled with established synthetic and analytical protocols, make it a reliable and versatile
research tool. The profound impact of its derivatives, particularly in the fight against
tuberculosis, underscores its continued relevance in drug discovery and development. This
guide serves as a foundational resource, providing the core data and methodologies necessary
for the effective and safe utilization of isonicotinic acid in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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